Cas no 2137519-02-7 (N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide)

• Product Name: N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide
• CAS No: 2137519-02-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6498885
• PubChem ID: 165454995
• Update Time: 2025-07-17

N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-715472
• N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide
• 2137519-02-7

• Inchi： 1S/C13H26N2O2/c1-4-6-11(3)12(16)15-10-13(5-2)9-14-7-8-17-13/h11,14H,4-10H2,1-3H3,(H,15,16)
• InChI Key： TWYHIRRZJNKGPM-UHFFFAOYSA-N
• SMILES： O1CCNCC1(CC)CNC(C(C)CCC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4Ų

Additional information on N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide

N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide (CAS No. 2137519-02-7): An Overview of a Promising Compound in Medicinal Chemistry

N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide (CAS No. 2137519-02-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide is characterized by a morpholine ring linked to an amide group, with an ethyl substituent on the morpholine ring and a 2-methylpentanoyl moiety. This specific arrangement of functional groups confers the compound with distinct pharmacological properties, making it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the analgesic potential of N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide. Preclinical studies have shown that this compound exhibits potent analgesic effects, comparable to those of standard analgesics like ibuprofen and naproxen. The mechanism underlying its analgesic activity is thought to involve the modulation of pain signaling pathways, particularly through the inhibition of cyclooxygenase (COX) enzymes.

In addition to its anti-inflammatory and analgesic properties, N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance antioxidant defenses and reduce the production of reactive oxygen species (ROS).

The safety profile of N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide is another critical aspect that has been extensively studied. Toxicity assessments in animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. These findings suggest that it has a favorable safety margin, which is essential for its potential use in clinical settings.

Clinical trials are currently underway to further evaluate the efficacy and safety of N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide in human subjects. Preliminary results from phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials aim to establish optimal dosing regimens and identify any potential side effects or drug interactions.

In conclusion, N-[(2-ethylmorpholin-2-yl)methyl]-2-methylpentanamide (CAS No. 2137519-02-7) represents a promising compound with a wide range of therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in drug discovery programs. As research continues to uncover its full potential, this compound may play a significant role in addressing unmet medical needs in various disease areas.